Cas no 1788-08-5 (4-Ethynylbenzenesulfonamide)

4-Ethynylbenzenesulfonamide structure
4-Ethynylbenzenesulfonamide structure
Product Name:4-Ethynylbenzenesulfonamide
CAS No:1788-08-5
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD11040256
CID:41996
PubChem ID:44457221
Update Time:2025-09-05

4-Ethynylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Ethynylbenzenesulfonamide
    • Benzenesulfonamide, 4-ethynyl-
    • 4-ethynyl-benzenesulphonamide
    • Benzenesulfonamide,4-ethynyl
    • P-Ethynylbenzenesulfonamide
    • p-Ethynylbenzolsulfonamid
    • Benzenesulfonamide,p-ethynyl- (7CI)
    • 4-Ethynylbenzene-1-sulfonamide
    • 4-Ethynybenzenesulfonamide
    • 4-ethynyl benzene sulfonamide
    • benzenesulfonamide, 4-ethynyl- (9ci)
    • 4-ethvnylbenzenesulfonamide
    • 4-ethynylbenzene sulfonamide
    • 4-ethynyl-benzenesulfonamide
    • Benzenesulfonamide,4-ethynyl-
    • OQPUCENNUFNCQO-UHFFFAOYSA-N
    • BDBM50236140
    • FC0779
    • 3EQY8KZ2US
    • E1130
    • EN300-275900
    • FS-3502
    • 1788-08-5
    • J-515310
    • SCHEMBL1066580
    • Benzenesulfonamide, p-ethynyl-
    • DTXSID80659176
    • FT-0647425
    • CS-W019770
    • A881309
    • UNII-3EQY8KZ2US
    • CHEMBL272881
    • SY053233
    • AKOS006308323
    • PD182165
    • MFCD11040256
    • p-ethynyl-benzenesulfonamide
    • 808-112-9
    • MDL: MFCD11040256
    • Inchi: 1S/C8H7NO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h1,3-6H,(H2,9,10,11)
    • InChI Key: OQPUCENNUFNCQO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C#C)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 181.02000
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.5

Experimental Properties

  • Melting Point: 178.0 to 182.0 deg-C
  • Boiling Point: 338.2°C at 760 mmHg
  • PSA: 68.54000
  • LogP: 2.09640

4-Ethynylbenzenesulfonamide Security Information

4-Ethynylbenzenesulfonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Ethynylbenzenesulfonamide Pricemore >>

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